Cas no 2137696-14-9 (1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 2137696-14-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6607061
• PubChem ID: 165472319
• Update Time: 2025-10-28

1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine
• EN300-1111460
• 2137696-14-9

• Inchi： 1S/C9H15N3O/c1-7-6-12(11-9(7)10)4-5-13-8-2-3-8/h6,8H,2-5H2,1H3,(H2,10,11)
• InChI Key： AJSMUJGQBIZDJH-UHFFFAOYSA-N
• SMILES： O(CCN1C=C(C)C(N)=N1)C1CC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine

1-(2-Cyclopropoxyethyl)-4-Methyl-1H-Pyrazol-3-amine: A Comprehensive Overview

CAS No. 2137696-14-9, known as 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine.

Chemical Structure and Synthesis

The chemical structure of 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine is characterized by a pyrazole ring with a cyclopropoxyethyl substituent at the 1-position and a methyl group at the 4-position. The cyclopropoxy group is known for its unique electronic and steric properties, which can significantly influence the biological activity of the compound. The synthesis of this compound typically involves a multi-step process, starting with the formation of the pyrazole ring followed by the introduction of the cyclopropoxyethyl and methyl groups.

Recent studies have explored various synthetic routes to optimize the yield and purity of 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine. One notable method involves the reaction of 3-amino-1H-pyrazole with an appropriate cyclopropoxyethyl halide in the presence of a base. This approach has been shown to be highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

Biological Activities

1-(2-Cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the most promising areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine has also demonstrated significant analgesic activity. Preclinical studies using animal models have indicated that this compound can reduce pain sensitivity without causing significant side effects. This makes it an attractive option for developing new pain management therapies.

Another area of interest is its potential as an anti-cancer agent. Research has shown that 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism behind this activity is believed to involve the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Trials and Future Prospects

The promising preclinical results of 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine have led to several ongoing clinical trials to evaluate its safety and efficacy in human subjects. Early-phase trials have shown that this compound is well-tolerated with a favorable safety profile. These trials are currently focusing on its potential use in treating chronic inflammatory conditions and cancer.

Future research will aim to further elucidate the molecular mechanisms underlying the biological activities of 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine and explore its potential combination therapies with existing drugs. Additionally, efforts are underway to develop more potent analogs through structure-based drug design approaches.

Conclusion

In conclusion, 1-(2-cyclopropoxyethyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 2137696-14-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more clinical data becomes available, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.